Cas no 21617-19-6 (3-(4-Chloroanilino)propanoic acid)

3-(4-Chloroanilino)propanoic acid is a chlorinated aniline derivative with a propanoic acid functional group, offering versatile utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring a chloro-substituted aromatic ring and a carboxylic acid side chain, enables applications in coupling reactions, peptidomimetics, and the development of bioactive compounds. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in solution-phase reactions. Its well-defined reactivity profile makes it a valuable building block for constructing complex molecules, particularly in medicinal chemistry research. The presence of both aromatic and aliphatic functional groups allows for selective modifications, enhancing its role in targeted synthetic pathways.
3-(4-Chloroanilino)propanoic acid structure
21617-19-6 structure
Product Name:3-(4-Chloroanilino)propanoic acid
CAS No:21617-19-6
MF:C9H10ClNO2
MW:199.634201526642
MDL:MFCD00831705
CID:1402914
PubChem ID:2727812
Update Time:2025-06-09

3-(4-Chloroanilino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • b-Alanine, N-(4-chlorophenyl)-
    • 3-(4-chloroanilino)propanoic acid
    • 3-[(4-chlorophenyl)amino]propanoic acid
    • MLS000850719
    • 3-(4-CHLOROPHENYLAMINO)PROPANOIC ACID
    • 3-((4-Chlorophenyl)amino)propanoic acid
    • SMR000456736
    • Maybridge1_006272
    • Oprea1_621502
    • BDBM82888
    • cid_2727812
    • HMS559F02
    • n-(4-chlorophenyl)-beta-alanine
    • 3-(4-chloroanilino)propionic acid
    • HMS2788F09
    • WAA61719
    • N-(4-CHLOROPHENYL)-B-ALANINE
    • AB07378
    • BETA-ALANINE, N-
    • SR-01000637158-1
    • 21617-19-6
    • CS-0318302
    • CHEBI:194687
    • AKOS000298398
    • 3-((4-Chlorophenyl)amino)propanoicacid
    • SCHEMBL2296216
    • MFCD00831705
    • D86561
    • CCG-47553
    • CHEMBL1332699
    • DTXSID90369471
    • YQOYIDOVKCGQTJ-UHFFFAOYSA-N
    • 12C-002
    • 3-(4-Chloroanilino)propanoic acid
    • MDL: MFCD00831705
    • Inchi: 1S/C9H10ClNO2/c10-7-1-3-8(4-2-7)11-6-5-9(12)13/h1-4,11H,5-6H2,(H,12,13)
    • InChI Key: YQOYIDOVKCGQTJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NCCC(=O)O

Computed Properties

  • Exact Mass: 199.0400063g/mol
  • Monoisotopic Mass: 199.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 49.3

3-(4-Chloroanilino)propanoic acid Pricemore >>

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